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Introduction

SA1-lll, also known as KP1, is a bioactive decapeptide derived from the C-terminal portion of
serpin AL1.[1][2] It has emerged as a promising agent in cosmetic and dermatological
applications for its role in modulating collagen turnover and combating the signs of skin aging.
[1][2][3] This document provides detailed application notes and experimental protocols for the
formulation and evaluation of SA1-lll delivery systems for topical application.

Mechanism of Action

The primary mechanism of action of SA1-1ll in the skin is the preservation of the extracellular
matrix, specifically by inhibiting the degradation of collagen. As the skin ages, the activity of
matrix metalloproteinases (MMPs), particularly MMP-2 and MMP-9, increases, leading to the
breakdown of collagen and elastin fibers. This enzymatic degradation contributes to the visible
signs of aging, such as wrinkles, fine lines, and loss of skin firmness.

SA1-lll has been shown to specifically inhibit the activity of MMP-2 and MMP-9. By reducing
the proteolytic activity of these enzymes, SA1-lll helps to protect existing collagen from
degradation, thereby maintaining the structural integrity and youthful appearance of the skin.

Signaling Pathway of SA1-lll in Skin Aging
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Formulation Development
SA1-lll Formulation
(e.g., Cream, Serum, Liposomes)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12370169#sal-iii-delivery-systems-for-topical-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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